Cas no 1228681-08-0 (N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide)

• Product Name: N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide
• CAS No: 1228681-08-0
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• MDL: MFCD00245924
• CID: 4689613
• Update Time: 2025-06-27

N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS003115199
• NSC239368
• ST50682013
• N-[(E)-(2-chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide
• N'-[(E)-(2-chlorophenyl)methylidene]-4-methylbenzenesulfonohydrazide
• N'-[(1E)-(2-chlorophenyl)methylidene]-4-methylbenzene-1-sulfonohydrazide
• [(1E)-2-(2-chlorophenyl)-1-azavinyl][(4-methylphenyl)sulfonyl]amine
• N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide

• MDL： MFCD00245924
• Inchi： 1S/C14H13ClN2O2S/c1-11-6-8-13(9-7-11)20(18,19)17-16-10-12-4-2-3-5-14(12)15/h2-10,17H,1H3/b16-10+
• InChI Key： JNNYWTAJBSBBAQ-MHWRWJLKSA-N
• SMILES： ClC1C=CC=CC=1/C=N/NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide

Professional Introduction to N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide (CAS No: 1228681-08-0)

N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide, a compound with the CAS number 1228681-08-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this substance incorporates a variety of functional groups that contribute to its unique chemical properties and reactivity, making it a subject of intense study among researchers.

The core structure of N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide consists of a benzene ring substituted with a sulfonamide group at the 4-position and an amine group linked to an (E)-stilbene moiety. The presence of the 2-chlorophenyl group introduces electrophilic characteristics, enhancing its interaction with various biological targets. This feature is particularly intriguing for the development of novel therapeutic agents, as it allows for selective binding to specific enzymes and receptors.

In recent years, there has been a growing interest in the synthesis and characterization of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The compound in question, N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide, is no exception. Its structural features suggest potential applications in the treatment of various diseases, including those affecting the central nervous system and metabolic disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 4-methylbenzenesulfonamide moiety and the (E)-stilbene group creates a scaffold that can be modified to enhance pharmacological activity. Researchers have been exploring various synthetic pathways to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide. Molecular modeling techniques have allowed scientists to predict how this compound interacts with biological targets at the atomic level. These insights have been invaluable in designing derivatives with improved efficacy and reduced side effects. For instance, studies have shown that slight modifications to the substituents can significantly alter the binding affinity and selectivity of the compound.

Moreover, the synthesis of this compound has been facilitated by innovative catalytic methods that improve efficiency and sustainability. Green chemistry principles have been increasingly adopted in pharmaceutical research, leading to more environmentally friendly synthetic routes. The use of recyclable catalysts and solvent-free reactions has not only reduced waste but also enhanced the scalability of production processes.

In terms of biological activity, preliminary studies on N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide have revealed promising results. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible applications in treating neurological disorders.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide offer hope by providing novel starting points for drug discovery. As research progresses, it is expected that more refined derivatives will be developed, addressing specific therapeutic needs with greater precision.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Academic institutions, pharmaceutical companies, and research organizations are working together to accelerate the development of new treatments. Open science initiatives have also contributed by sharing data and resources freely among researchers worldwide. This collaborative approach has led to faster breakthroughs and more comprehensive understanding of complex biological systems.

Looking ahead, N-[(E)-(2-Chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide exemplifies how interdisciplinary research can drive innovation in medicine. By combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science, researchers are uncovering new possibilities for treating human diseases. The continued exploration of this compound and its derivatives holds great promise for improving human health outcomes in the coming years.